Cas no 195318-70-8 (4-(3-hydroxybenzoyl)benzoic acid)
4-(3-hydroxybenzoyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(3-hydroxybenzoyl)-
- 4-(3-hydroxybenzoyl)benzoic acid
- AKOS033576818
- EN300-155443
- SCHEMBL9229699
- Z1737632883
- VHA31870
- 4-(3-hydroxybenzoyl)benzoicacid
- 195318-70-8
-
- Inchi: 1S/C14H10O4/c15-12-3-1-2-11(8-12)13(16)9-4-6-10(7-5-9)14(17)18/h1-8,15H,(H,17,18)
- InChI Key: RFVCNOQBECTQJN-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)O)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 242.05790880g/mol
- Monoisotopic Mass: 242.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 74.6Ų
4-(3-hydroxybenzoyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-155443-0.05g |
4-(3-hydroxybenzoyl)benzoic acid |
195318-70-8 | 95% | 0.05g |
$182.0 | 2023-07-04 | |
| Enamine | EN300-155443-0.1g |
4-(3-hydroxybenzoyl)benzoic acid |
195318-70-8 | 95% | 0.1g |
$272.0 | 2023-07-04 | |
| Enamine | EN300-155443-0.25g |
4-(3-hydroxybenzoyl)benzoic acid |
195318-70-8 | 95% | 0.25g |
$389.0 | 2023-07-04 | |
| Enamine | EN300-155443-0.5g |
4-(3-hydroxybenzoyl)benzoic acid |
195318-70-8 | 95% | 0.5g |
$613.0 | 2023-07-04 | |
| Enamine | EN300-155443-1.0g |
4-(3-hydroxybenzoyl)benzoic acid |
195318-70-8 | 95% | 1.0g |
$785.0 | 2023-07-04 | |
| Enamine | EN300-155443-2.5g |
4-(3-hydroxybenzoyl)benzoic acid |
195318-70-8 | 95% | 2.5g |
$1539.0 | 2023-07-04 | |
| Enamine | EN300-155443-5.0g |
4-(3-hydroxybenzoyl)benzoic acid |
195318-70-8 | 95% | 5.0g |
$2277.0 | 2023-07-04 | |
| Enamine | EN300-155443-10.0g |
4-(3-hydroxybenzoyl)benzoic acid |
195318-70-8 | 95% | 10.0g |
$3376.0 | 2023-07-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00991307-1g |
4-(3-Hydroxybenzoyl)benzoic acid |
195318-70-8 | 95% | 1g |
¥3913.0 | 2023-02-23 | |
| Enamine | EN300-155443-50mg |
4-(3-hydroxybenzoyl)benzoic acid |
195318-70-8 | 95.0% | 50mg |
$182.0 | 2023-09-25 |
4-(3-hydroxybenzoyl)benzoic acid Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 4-(3-hydroxybenzoyl)benzoic acid
Recent Advances in the Study of 4-(3-hydroxybenzoyl)benzoic acid (CAS: 195318-70-8): A Comprehensive Research Brief
4-(3-hydroxybenzoyl)benzoic acid (CAS: 195318-70-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.
One of the most notable advancements in the study of 4-(3-hydroxybenzoyl)benzoic acid is its identification as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The study utilized molecular docking simulations and in vitro assays to confirm the binding affinity and selectivity of 4-(3-hydroxybenzoyl)benzoic acid for COX-2, suggesting its potential as a lead compound for the development of novel anti-inflammatory drugs.
In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 4-(3-hydroxybenzoyl)benzoic acid. A preprint article from BioRxiv (2024) reported that this compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential and activating caspase-dependent pathways. The study also highlighted the compound's ability to synergize with conventional chemotherapeutic agents, enhancing their efficacy while reducing side effects. These findings open new avenues for combinatorial therapies in oncology.
The pharmacokinetic profile of 4-(3-hydroxybenzoyl)benzoic acid has also been a subject of recent investigation. A 2023 study in Drug Metabolism and Disposition employed advanced LC-MS techniques to characterize the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability and a relatively long half-life, making it a promising candidate for further drug development. However, the study also noted the need for structural optimization to improve metabolic stability and reduce potential off-target effects.
From a synthetic chemistry perspective, innovative approaches to the production of 4-(3-hydroxybenzoyl)benzoic acid have been developed. A recent patent (WO2023124567) describes a green chemistry method for its synthesis using biocatalytic processes, which significantly reduces the environmental impact compared to traditional synthetic routes. This advancement aligns with the growing emphasis on sustainable pharmaceutical manufacturing and could facilitate large-scale production of the compound for clinical and research applications.
In conclusion, 4-(3-hydroxybenzoyl)benzoic acid (CAS: 195318-70-8) represents a multifaceted compound with significant potential in drug discovery and development. The latest research underscores its diverse biological activities, favorable pharmacokinetic properties, and improved synthetic accessibility. Future studies should focus on elucidating its mechanism of action in greater detail, optimizing its structure for enhanced therapeutic efficacy, and exploring its potential in treating various diseases, including chronic inflammation and cancer. As the scientific community continues to investigate this promising compound, it may soon transition from a research chemical to a clinically relevant therapeutic agent.
195318-70-8 (4-(3-hydroxybenzoyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)